Cas no 84257-60-3 (Benzeneethanamine,4-amino-a,2-dimethyl-, (aS)-)

• Product Name: Benzeneethanamine,4-amino-a,2-dimethyl-, (aS)-
• CAS No: 84257-60-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 722158
• PubChem ID: 134723
• Update Time: 2025-04-19

Benzeneethanamine,4-amino-a,2-dimethyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-amino-a,2-dimethyl-, (aS)-
• 4-Amino-2,alpha-dimethylethylphenethylamine
• 84257-60-3
• 4-(2-Amino-propyl)-3-methyl-phenylamine
• Fla 668 (+)
• 84257-54-5
• DTXSID40276348
• Fla-668 (+)
• Benzeneethanamine, 4-amino-alpha,2-dimethyl-, (+)-
• CHEMBL73729
• 4-(2-aminopropyl)-3-methylaniline
• ESCHOLAMINEIODIDE
• AKOS006331692

• Inchi： 1S/C10H16N2/c1-7-5-10(12)4-3-9(7)6-8(2)11/h3-5,8H,6,11-12H2,1-2H3
• InChI Key： KDOZUWUXDPNQMH-UHFFFAOYSA-N
• SMILES： NC(C)CC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives